4-(Difluoromethylthio)toluene
Overview
Description
4-(Difluoromethylthio)toluene, commonly referred to as 4-DFMT, is an organosulfur compound widely used in scientific research and lab experiments. It has been found to have a variety of biochemical and physiological effects, as well as a wide range of applications in scientific research.
Scientific Research Applications
4-DFMT has been found to have a variety of applications in scientific research. For example, it has been used to study the effects of electron transfer in proteins, as well as to study the mechanism of action of certain enzymes. Additionally, it has been used to study the effects of oxidation on proteins, as well as to study the mechanism of action of certain drugs.
Mechanism of Action
4-DFMT is believed to act as an electron acceptor, which means that it can accept electrons from other molecules. This ability makes it useful for studying the effects of electron transfer in proteins, as well as for studying the mechanism of action of certain enzymes and drugs.
Biochemical and Physiological Effects
4-DFMT has been found to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. Additionally, it has been found to inhibit the activity of certain hormones, such as cortisol. Finally, it has been found to have a variety of anti-inflammatory effects, as well as to reduce the levels of certain pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-DFMT is that it is relatively easy to synthesize, which makes it a useful tool for lab experiments. Additionally, it is relatively stable, which makes it useful for long-term experiments. However, there are some limitations to using 4-DFMT in lab experiments. For example, it can be toxic in high concentrations, and it can interfere with certain biochemical pathways.
Future Directions
There are a number of potential future directions for 4-DFMT. For example, it could be used to study the effects of oxidation on proteins, as well as to study the mechanism of action of certain drugs. Additionally, it could be used to study the effects of electron transfer in proteins, as well as to study the mechanism of action of certain enzymes. Finally, it could be used to study the effects of certain hormones, such as cortisol, as well as to study the effects of certain pro-inflammatory cytokines.
Synthesis Methods
4-DFMT is typically synthesized from toluene, which is reacted with sulfur dioxide and hydrofluoric acid. The reaction is then catalyzed by a strong acid, such as sulfuric acid, and the resulting product is 4-DFMT.
properties
IUPAC Name |
1-(difluoromethylsulfanyl)-4-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2S/c1-6-2-4-7(5-3-6)11-8(9)10/h2-5,8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLOWVOYXPNBQEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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